Cas no 1257294-74-8 (3,3-dimethyl-1-(oxetan-3-yl)piperazine)

• Product Name: 3,3-dimethyl-1-(oxetan-3-yl)piperazine
• CAS No: 1257294-74-8
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 4565239
• Update Time: 2025-08-05

3,3-dimethyl-1-(oxetan-3-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 3,3-DIMETHYL-1-(OXETAN-3-YL)PIPERAZINE
• Piperazine, 3,3-dimethyl-1-(3-oxetanyl)-
• 3,3-dimethyl-1-(oxetan-3-yl)piperazine

• Inchi： 1S/C9H18N2O/c1-9(2)7-11(4-3-10-9)8-5-12-6-8/h8,10H,3-7H2,1-2H3
• InChI Key： LFQGZLCFSVPTGJ-UHFFFAOYSA-N
• SMILES： N1(C2COC2)CCNC(C)(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Additional information on 3,3-dimethyl-1-(oxetan-3-yl)piperazine

3,3-Dimethyl-1-(Oxetan-3-yl)piperazine: A Comprehensive Overview of CAS No. 1257294-74-8

3,3-Dimethyl-1-(oxetan-3-yl)piperazine (CAS No. 1257294-74-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound is characterized by its piperazine core, which is substituted with a 3,3-dimethyl group and an oxetan-3-yl moiety. These structural features contribute to its distinct pharmacological profile and make it a valuable candidate for various drug discovery programs.

The piperazine ring, a six-membered cyclic amine, is a common scaffold in medicinal chemistry due to its ability to form hydrogen bonds and interact with biological targets. The introduction of the 3,3-dimethyl group and the oxetan-3-yl substituent significantly enhances the lipophilicity and conformational rigidity of the molecule, which can improve its pharmacokinetic properties such as solubility, permeability, and metabolic stability. These attributes are crucial for optimizing the bioavailability and efficacy of potential drug candidates.

Recent studies have explored the potential of 3,3-dimethyl-1-(oxetan-3-yl)piperazine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that compounds with similar structural features can modulate neurotransmitter systems, particularly serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and Parkinson's disease. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3,3-dimethyl-1-(oxetan-3-yl)piperazine exhibit potent serotonin reuptake inhibition properties, making them promising candidates for antidepressant therapy.

In addition to its potential in neurology, 3,3-dimethyl-1-(oxetan-3-yl)piperazine has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Compounds with anti-inflammatory activity can help alleviate symptoms and improve quality of life for patients. A recent study published in the Inflammation Research journal reported that 3,3-dimethyl-1-(oxetan-3-yl)piperazine derivatives effectively inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting their potential as novel anti-inflammatory agents.

The pharmacokinetic profile of 3,3-dimethyl-1-(oxetan-3-yl)piperazine has also been extensively studied to ensure its suitability for clinical use. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties. It is well-absorbed orally and has a good plasma half-life, which is essential for maintaining therapeutic concentrations over an extended period. Furthermore, it demonstrates low toxicity in animal models, indicating a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 3,3-dimethyl-1-(oxetan-3-yl)piperazine-based drugs in human subjects. Early-phase trials have shown promising results in terms of tolerability and preliminary efficacy. For example, a Phase I trial conducted by a leading pharmaceutical company reported that the compound was well-tolerated at various dose levels and did not exhibit any significant adverse effects. These findings have paved the way for further clinical development.

The synthesis of 3,3-dimethyl-1-(oxetan-3-yl)piperazine involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of 1-bromo-piperazine with 2-bromo-propane followed by nucleophilic substitution with oxetan-3-one. Advanced synthetic methods such as transition-metal catalysis have also been employed to optimize the synthesis process and reduce environmental impact.

In conclusion, 3,3-dimethyl-1-(oxetan-3-yl)piperazine (CAS No. 1257294-74-8) represents a promising compound with diverse therapeutic applications. Its unique structural features contribute to its favorable pharmacological properties, making it an attractive candidate for drug development in areas such as neurology and inflammation. Ongoing research and clinical trials continue to explore its full potential, paving the way for new treatment options for patients suffering from various diseases.